Sugar quality (Brix and Pol) is the key index to evaluate the value of sugarcane. Hence, a rapid, accurate, and time-efficient method is needed to determine the sugar quality. This study develops a...

The present study analysed the ability for portable near infrared reflectance (NIR) and Raman spectroscopy sensors to differentiate between grass-fed and grain-fed beef. Scans were made on lean and fat surfaces of 108 beef steak samples labelled as grass-fed (n = 54) and grain-fed (n = 54), with partial least squares discriminant analysis (PLS-DA) and linear discriminant analysis (LDA) used to develop discrimination models which were tested on independent datasets. Furthermore, PLS-DA was used to predict visual marbling score and days on feed (DOF). The NIR spectra accurately discriminated between grass- and grain-fed beef on both fat (91.7%, n = 92) and lean (88.5%, n = 96), as did Raman (fat 95.2%, n = 82; lean 69.6%, n = 68). Fat scanning using NIR spectroscopy moderately predicted DOF (r2val = 0.53), though Raman and NIR spectroscopy lean prediction models for DOF and marbling were less precise (r2val < 0.50). It can be concluded that portable NIR and Raman spectrometers can be used successfully to differentiate grass-fed from grain-fed beef and therefore aid retail and consumer confidence.

This proof-of-concept study aimed to investigate the potential of using near infrared (NIR) spectroscopy to discriminate between genera of Gonipterini weevil. NIR spectra (10,000–4,000 cm−1) were c...

Water-based inks are widely used in green packaging and printing. The printability parameters of water-based inks, such as viscosity (alcohol concentration (AC)) and color (toning additive concentr...

Variable selection can improve the robustness and prediction accuracy of partial least squares (PLS) regression models and decrease the calculation time by selecting the optimal subset of variables...

Because of the similar appearance and properties of different quality grades of the product, super Dendrobium huoshanense could be easily adulterated with first-grade D. huoshanense and second-grade D. huoshanense products, thereby affecting its clinical application and causing market distortion. In this study, a combination of hand-held near infrared spectroscopy and chemometrics was used to classify different grades of D. huoshanense. The standard normal variate was employed to preprocess the original near infrared spectra, following which linear analysis models (principal component analysis (PCA), linear discriminant analysis (LDA), partial least squares discriminant analysis (PLSDA), and a non-linear support vector machine (SVM) model, were utilized to establish the identification models. The results showed that PCA analysis could not identify the three grades of D. huoshanense, and the LDA analysis could distinguish the second-grade from the other two grades. The PLSDA model resulted in prediction accuracies for the calibration cross-validation, and test sets of 91.83%, 83.58%, and 84.29%, respectively. Unfortunately, the super and first-grade D. huoshanense were not identified by the linear analysis model. Further analysis was performed with a non-linear model, where SVM was used to analyze all grades of D. huoshanense. The recognition rate of thel training set and validation set were 88% and 84%, respectively. All in all, the use of a hand-held near infrared spectrometer combined with chemometrics could identify the quality grade of D. huoshanense samples on-site in real-time, and provide a simple, fast, and reliable method for the quality control of the traditional Chinese medicine herb of D. huoshanense.

Tree improvement programmes benefit from measured data for multiple phenotypes in order to potentially gain maximum genetic leverage for selection. Diameter at breast height, tree height and tree f...

Approaches based on near infrared hyperspectral imaging (NIR-HSI) technology combined with machine learning have been developed to classify the leaves of hybrid cherry tomatoes and then identify th...

Parallel transformation tests on pineapple slices using two micro drying plants (M1 and M2) operating with solar energy were carried out. Method M1 consisted of an active fan at the top, whose ventilation rate depended on the internal temperature. Method M2 had a continuously working fan at the bottom. The dehydration performance of these two micro-plants was compared by collecting spectra from pineapple slices in reflectance mode (900–1600 nm) at three different times: (0) process start, (1) during the process [48 h] and (2) process end [56 h]. Simultaneously, dry matter, titratable acidity (SH°), pH and aw (water activity) were measured. For these parameters, significant differences (p < 0.05) were detected between the fresh (t = 0) and the dried product (t = 56). Near infrared (NIR) spectra analysis was carried out according to previously published methods. Spectral data in the wavelength region from 1300 to 1550 nm underwent statistical processing to perform aquaphotomics evaluation and chemometrics methods such as PCA (Principal Component Analysis) and LDA (Linear Discriminant Analysis). The Aquagrams highlighted differences among fresh, half-dried and dried slices where water molecules were highly organized between the water matrix coordinates C1 to C3 at t = 0 and C2 to C6 for the other evaluated times. The PCA could explain about 98% of the total variance in the PC1–PC3 scores plot. And the additional LDA classified the NIR spectra with an accuracy of 100, 98 and 83% for t = 0, t = 56-M1 and t = 56-M2, respectively. Such preliminary results suggest the applicability of Aquaphotomics and chemometrics for the continuous monitoring of fruit drying processes using an adequate NIR probe. Further experiments are already in progress.

This paper presents an application of near infrared spectroscopy associated with partial least squares regression calibration, for ash content analysis of prepreg in the manufacturing progress of c...